Cas no 1196146-23-2 (2-(5-chloropyrazin-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-chloropyrazin-2-yl)ethane-1-sulfonyl chloride
• CAS No: 1196146-23-2
• MF: C₆H₆Cl₂N₂O₂S
• MW: 241.095037937164
• MDL: MFCD13190190
• CID: 2616377
• PubChem ID: 55280068
• Update Time: 2025-10-16

2-(5-chloropyrazin-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloropyrazin-2-yl)ethanesulfonyl chloride
• 2-(5-chloropyrazin-2-yl)ethane-1-sulfonyl chloride
• AB69939
• EN300-1987097
• 1196146-23-2
• AKOS006335218

• MDL： MFCD13190190
• Inchi： 1S/C6H6Cl2N2O2S/c7-6-4-9-5(3-10-6)1-2-13(8,11)12/h3-4H,1-2H2
• InChI Key： XSGFMSOQMQXFEK-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=NC(=CN=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 239.9527040Da
• Monoisotopic Mass: 239.9527040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(5-chloropyrazin-2-yl)ethane-1-sulfonyl chloride

Recent Advances in the Application of 2-(5-Chloropyrazin-2-yl)ethane-1-sulfonyl Chloride (CAS: 1196146-23-2) in Chemical Biology and Pharmaceutical Research

2-(5-Chloropyrazin-2-yl)ethane-1-sulfonyl chloride (CAS: 1196146-23-2) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and drug discovery. Recent studies highlight its utility as a versatile sulfonylating agent, enabling the modification of nucleophilic residues in proteins and small molecules. This compound's unique chloropyrazine moiety enhances its reactivity and selectivity, making it valuable for covalent inhibitor design and chemical probe development.

A 2023 study published in Journal of Medicinal Chemistry demonstrated its application in creating irreversible kinase inhibitors, where the sulfonyl chloride group selectively reacts with cysteine residues in ATP-binding pockets. Researchers achieved >80% target occupancy in preclinical models using derivatives of 1196146-23-2, showing promising anti-proliferative effects against non-small cell lung cancer cell lines (IC₅₀ values ranging from 0.2-1.8 μM).

In chemical biology, this reagent has enabled new PROTAC (Proteolysis Targeting Chimera) designs. A Nature Chemical Biology paper (2024) reported its use in constructing sulfonyl-based E3 ligase recruiters, showing improved cellular permeability compared to traditional PEG linkers. The 5-chloropyrazine group was found to participate in π-stacking interactions with ubiquitin ligase complexes, enhancing degradation efficiency by 3-5 fold in multiple myeloma models.

Analytical advancements have also been made regarding this compound. A recent ACS Analytical Chemistry publication detailed a novel LC-MS/MS method for tracking 1196146-23-2 reactivity in biological matrices, achieving detection limits of 5 pg/mL. This enables precise pharmacokinetic studies of its derivatives, addressing previous challenges in quantifying sulfonylation kinetics in vivo.

Safety and scalability data continue to evolve. Process chemistry studies (Org. Process Res. Dev. 2024) demonstrate that continuous flow synthesis of 2-(5-chloropyrazin-2-yl)ethane-1-sulfonyl chloride achieves 92% yield with <0.5% genotoxic impurities, addressing previous batch-to-batch variability concerns. These improvements support its transition from research-scale to current GMP production for clinical-stage compounds.

Emerging applications include its use in antibody-drug conjugate (ADC) development, where the sulfonyl chloride moiety enables stable conjugation to lysine residues while maintaining payload potency. Recent data presented at the 2024 AACR Annual Meeting showed ADCs using this linker demonstrated 60% lower aggregation compared to maleimide-based counterparts.